Cas no 6069-68-7 (methyl (2E)-2-benzylidene-3-oxobutanoate)

• Product name: methyl (2E)-2-benzylidene-3-oxobutanoate
• CAS No: 6069-68-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1621795
• PubChem ID: 641409

methyl (2E)-2-benzylidene-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-2-benzylidene-3-oxobutanoate
• butanoic acid, 3-oxo-2-(phenylmethylene)-, methyl ester, (2E)-
• SCHEMBL15026365
• (E)-Methyl 2-benzylidene-3-oxobutanoate
• (E)-Methyl2-benzylidene-3-oxobutanoate
• DQODZEKNJPJKED-DHZHZOJOSA-N
• CB03818
• InChI=1/C12H12O3/c1-9(13)11(12(14)15-2)8-10-6-4-3-5-7-10/h3-8H,1-2H3/b11-8
• 15768-07-7
• BIM-0002247.P001
• DTXSID80348896
• SMSF0013009
• 6069-68-7
• SCHEMBL6526697
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, methyl ester

• Inchi： InChI=1S/C12H12O3/c1-9(13)11(12(14)15-2)8-10-6-4-3-5-7-10/h3-8H,1-2H3/b11-8+
• InChI Key： DQODZEKNJPJKED-DHZHZOJOSA-N
• SMILES： CC(=O)C(=CC1=CC=CC=C1)C(=O)OC

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37